Cas no 11097-82-8 (Gentamicin C)

• Product Name: Gentamicin C
• CAS No: 11097-82-8
• MF: C₁₉H₃₉N₅O₇
• MW: 449.542265176773
• CID: 165782
• PubChem ID: 3084091
• Update Time: 2025-04-19

Gentamicin C Chemical and Physical Properties

Names and Identifiers

• Gentamicin C
• (2R,3S,4R,5R)-2-[(1S,2R,3R,4S,6R)-4,6-diamino-3-[(2R,3R,6S)-3-amino-6-(aminomethyl)oxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol
• (1R,2R,3S,4R,6S)-4,6-diamino-3-{[3-deoxy-4-C-methyl-3-(methylamino)-beta-L-ribopyranosyl]oxy}-2-hydroxycyclohexyl 2,6-diamino-2,3,4,6-tetradeoxy-alpha-D-erythro-hexopyranoside
• gentamicin C complex
• C01918
• GENTAMICINC
• 11097-82-8

• Inchi： 1S/C19H39N5O7/c1-19(27)7-28-18(13(26)16(19)24-2)31-15-11(23)5-10(22)14(12(15)25)30-17-9(21)4-3-8(6-20)29-17/h8-18,24-27H,3-7,20-23H2,1-2H3/t8-,9+,10-,11+,12+,13-,14+,15-,16+,17+,18+,19-/m0/s1
• InChI Key： VEGXETMJINRLTH-ALRICIOSSA-N
• SMILES： O([C@@H]1[C@H]([C@H]([C@](C)(CO1)O)NC)O)[C@H]1[C@@H](C[C@@H]([C@H]([C@H]1O)O[C@@H]1[C@@H](CC[C@@H](CN)O1)N)N)N

Computed Properties

• Exact Mass: 449.28494860g/mol
• Monoisotopic Mass: 449.28494860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5
• Topological Polar Surface Area: 214Ų